Cas no 1029438-85-4 (4-(4-Aminophenoxy)phenylboronic Acid)

• Product Name: 4-(4-Aminophenoxy)phenylboronic Acid
• CAS No: 1029438-85-4
• MF: C₁₂H₁₂BNO₃
• MW: 229.039583206177
• MDL: MFCD22192392
• CID: 3040688
• Update Time: 2023-11-22

4-(4-Aminophenoxy)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• [4-(4-Aminophenoxy)phenyl]boronic acid
• Z6567
• 4-(4-Aminophenoxy)phenylboronic Acid

• MDL： MFCD22192392
• Inchi： 1S/C12H12BNO3/c14-10-3-7-12(8-4-10)17-11-5-1-9(2-6-11)13(15)16/h1-8,15-16H,14H2
• InChI Key： OJYDRVLROUIMPV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)C1C=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 229.091023g/mol
• Monoisotopic Mass: 229.091023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 229.04g/mol
• Topological Polar Surface Area: 75.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers